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Compound of Interest

Compound Name: Diethyl 2,5-Dibromoterephthalate

Cat. No.: B098124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of Diethyl 2,5-
Dibromoterephthalate, a key intermediate in various fields of chemical synthesis. The

information is presented to support research, development, and drug discovery activities where

this compound may be utilized.

Core Physical and Chemical Properties
Diethyl 2,5-dibromoterephthalate is a diester derivative of terephthalic acid. Its chemical

structure consists of a central benzene ring substituted with two bromine atoms and two ethyl

ester groups at positions 2, 5, and 1, 4, respectively. This substitution pattern significantly

influences its physical properties.

Table 1: Key Physical and Chemical Properties of Diethyl 2,5-Dibromoterephthalate
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Property Value References

Chemical Formula C₁₂H₁₂Br₂O₄ [1][2][3]

Molecular Weight 380.033 g/mol [1][2]

Appearance
White to almost white powder

or crystals
[4][5][6]

Melting Point 127.0 to 131.0 °C [1][4][5][6][7]

Boiling Point 335 °C (lit.) [4][5][7]

Density 1.648 g/cm³ [1]

Flash Point 188.644 °C [1]

Vapor Pressure 0 mmHg at 25°C [1]

Solubility

Generally, esters with longer

hydrocarbon chains exhibit

lower solubility in water due to

the hydrophobic nature of the

hydrocarbon portion.[8]

Specific quantitative data for

Diethyl 2,5-

Dibromoterephthalate solubility

in various solvents is not

readily available in the cited

literature.

CAS Number 18013-97-3 [1][2][3][4][5][6][7]

Synonyms

2,5-Dibromoterephthalic Acid

Diethyl Ester, Diethyl 1,4-

dibromo-2,5-

benzenedicarboxylate

[1][3][4][5][7]

Experimental Protocols for Physical Property
Determination
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While specific experimental protocols for Diethyl 2,5-Dibromoterephthalate were not detailed

in the searched literature, general methodologies for determining the physical properties of

aromatic esters are well-established. These methods are crucial for ensuring the quality and

consistency of the compound for research and development purposes.

Melting Point Determination
The melting point of a solid crystalline substance is a critical indicator of its purity. A sharp

melting range typically signifies a high-purity compound.

Methodology:

Sample Preparation: A small, finely ground sample of the crystalline solid is packed into a

capillary tube.

Instrumentation: The capillary tube is placed in a melting point apparatus, which consists of a

heated block with a thermometer or a digital temperature sensor.

Heating and Observation: The sample is heated at a controlled rate. The temperature at

which the substance begins to melt (the first appearance of liquid) and the temperature at

which it becomes completely liquid are recorded. This range is reported as the melting point.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology:

Apparatus: A small amount of the liquid is placed in a test tube along with a boiling chip to

ensure smooth boiling. A thermometer is positioned so that the bulb is above the liquid's

surface to measure the vapor temperature.

Heating: The test tube is heated gently.

Observation: The temperature is recorded when the liquid boils and a steady stream of vapor

is produced, resulting in a constant temperature reading on the thermometer. This constant
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temperature is the boiling point. For high-boiling-point liquids, distillation under reduced

pressure is often employed.

Density Measurement
Density is the mass of a substance per unit of volume. For solids, this can be determined using

various techniques.

Methodology:

Mass Measurement: The mass of a sample is accurately measured using an analytical

balance.

Volume Measurement: The volume of the solid can be determined by displacement using a

liquid in which the solid is insoluble, or by using a pycnometer. For liquids, a calibrated

pipette and a balance are used to measure the mass of a known volume.[9]

Calculation: Density is calculated by dividing the mass by the volume.

General Workflow for Physical Property
Characterization
The following diagram illustrates a generalized workflow for the characterization of the physical

properties of a chemical compound like Diethyl 2,5-Dibromoterephthalate.
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General Workflow for Physical Property Determination

Sample Preparation

Physical Property Measurement

Data Analysis & Reporting

Synthesis & Purification

Purity Assessment (e.g., GC, HPLC)

Melting Point Determination Boiling Point Determination Density Measurement Solubility Testing

Data Analysis & Comparison

Technical Data Sheet Generation

Click to download full resolution via product page

Caption: A generalized workflow for determining the physical properties of a chemical

compound.

This guide provides foundational data on the physical properties of Diethyl 2,5-
Dibromoterephthalate. For specific applications, it is recommended to consult detailed

experimental studies and safety data sheets. The study of aromatic esters and their properties

is an ongoing area of research, with methodologies continually being refined.[10][11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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